Cas no 2227883-74-9 ((2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane)

• Product Name: (2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
• CAS No: 2227883-74-9
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 5937445
• PubChem ID: 165657894
• Update Time: 2025-06-08

(2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
• EN300-1910001
• 2227883-74-9

• Inchi： 1S/C9H8BrFO2/c1-12-9-6(8-4-13-8)2-5(10)3-7(9)11/h2-3,8H,4H2,1H3/t8-/m0/s1
• InChI Key： JWNBARQNJAYRAM-QMMMGPOBSA-N
• SMILES： BrC1C=C(C(=C(C=1)[C@@H]1CO1)OC)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.8Ų

Additional information on (2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane

Chemical Profile of (2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane (CAS No. 2227883-74-9)

The compound (2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane, identified by its CAS number 2227883-74-9, is a specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biomedicine. This oxirane derivative, characterized by its chiral center and halogenated aromatic ring system, has garnered attention due to its potential in the development of novel therapeutic agents. The structural features of this compound, particularly the presence of a 5-bromo-3-fluoro-2-methoxyphenyl substituent, make it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the demand for enantiomerically pure compounds has surged in drug discovery, driven by the need for increased efficacy and reduced side effects. The stereochemistry of (2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane is critical, as the (R)-configuration at the stereogenic center can influence its interactions with biological targets. This compound's oxirane ring, also known as an epoxide, is a highly reactive functional group that can participate in various chemical transformations, including nucleophilic ring opening reactions. Such reactivity makes it a valuable intermediate in synthesizing more complex molecules.

The 5-bromo-3-fluoro-2-methoxyphenyl moiety introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties. The bromine atom, being electron-withdrawing, can influence the electron density on the aromatic ring, while the fluoro substituent can enhance metabolic stability and binding affinity. These features are particularly relevant in the design of kinase inhibitors and other enzyme-targeted therapies. Recent studies have demonstrated that halogenated aromatic compounds often exhibit improved bioavailability and selectivity compared to their non-halogenated counterparts.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods to predict the biological activity of novel compounds. Virtual screening and molecular docking techniques have been instrumental in identifying promising candidates like (2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane. These methods allow researchers to assess how a molecule might interact with biological targets at the atomic level before conducting costly wet-lab experiments. The combination of experimental validation with computational predictions has accelerated the drug discovery pipeline significantly.

The synthesis of chiral oxiranes remains a challenging yet rewarding area of organic chemistry. The stereocontrol during the formation of the oxirane ring is crucial for obtaining enantiopure products. Various synthetic routes have been explored, including direct epoxidation of allylic alcohols and transition-metal-catalyzed reactions. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is essential for pharmaceutical applications. In this context, (2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane represents an advanced building block that could be further functionalized to create novel drug candidates.

Beyond its potential as a drug intermediate, this compound may also find applications in materials science and agrochemicals. The unique structural features of halogenated phenols have been explored in developing advanced materials with specific electronic properties. Additionally, such compounds can serve as precursors for synthesizing herbicides and pesticides that exhibit improved environmental profiles compared to traditional agrochemicals.

Regulatory considerations play a significant role in the development and commercialization of new chemical entities. Ensuring compliance with safety and environmental regulations is paramount for any compound intended for industrial or medical use. While (2R)-2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane does not fall under restricted categories such as hazardous or controlled substances, proper handling protocols must be established to mitigate any potential risks associated with its reactivity and toxicity profile.

Future research directions may include exploring new synthetic methodologies to improve the scalability and cost-effectiveness of producing this compound. Additionally, investigating its biological activity across a range of targets could uncover novel therapeutic applications or lead to insights into disease mechanisms. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.